Pentadecanoic acid-d2

• Molecular Formula: C15H30O2
• Molecular Weight: 244.41 g/mol
• InChI: InChI=1S/C15H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17/h2-14H2,1H3,(H,16,17)/i14D2
• InChIKey: WQEPLUUGTLDZJY-FNHLFAINSA-N

Pentadecanoic Acid-d2 Internal Standard for MS Bioanalysis

Pentadecanoic acid-d2 (CAS 64118-45-2) is a site-specifically deuterated derivative of pentadecanoic acid (C15:0), an odd-chain saturated fatty acid widely utilized as a biomarker of dairy fat intake in epidemiological and nutritional research [1]. This compound incorporates exactly two deuterium atoms at the C-2 (alpha) position of the carboxylic acid carbon chain, yielding a stable isotope-labeled internal standard (SIL-IS) with a molecular mass shift of +2 Da relative to the endogenous analyte . As a long-chain saturated fatty acid (C15H28D2O2, exact mass 244.237), it exhibits physicochemical properties including a melting point of 52.3°C and a calculated LogP of 5.162, which govern its solubility and extraction behavior in biological matrices [2].

Type Deuterated Internal Standard (SIL-IS)

Platform LC-MS / GC-MS Bioanalysis

Label C2 carbon-bound deuterium (d2)

• [1] Albani V, Celis-Morales C, Marsaux CF, et al. Exploring the association of dairy product intake with the fatty acids C15:0 and C17:0 measured from dried blood spots in a multipopulation cohort: Findings from the Food4Me study. Mol Nutr Food Res. 2016;60(4):834-845. doi:10.1002/mnfr.201500775 View Source
• [2] InvivoChem. Pentadecanoic acid-d2 Product Technical Datasheet. CAS: 64118-45-2. Exact Mass: 244.237. LogP: 5.162. Melting Point: 52.3°C. Accessed 2026. View Source

Pentadecanoic Acid-d2 Substitution Risks

In quantitative LC-MS/MS analysis of C15:0 in complex biological matrices, generic substitution with unlabeled pentadecanoic acid or non-isotopic structural analogs (e.g., C17:0) fails to meet regulatory bioanalytical validation criteria due to differential extraction recovery, ionization efficiency, and chromatographic behavior. Unlabeled pentadecanoic acid offers zero mass differentiation and cannot function as an internal standard (IS), precluding its use in stable isotope dilution mass spectrometry (SID-MS) workflows that are required by regulatory guidance for definitive quantification [1]. Structural analogs such as heptadecanoic acid (C17:0), while historically employed as surrogate IS materials, exhibit divergent partition coefficients, retention times, and matrix effect susceptibility relative to the C15:0 analyte, introducing systematic quantitative bias that cannot be fully corrected by post-acquisition normalization strategies [2]. The procurement of a stable isotope-labeled internal standard (SIL-IS) with identical chemical structure to the target analyte is therefore a non-negotiable requirement for achieving the accuracy, precision, and reproducibility mandated in biomarker validation studies and clinical trial sample analysis [3].

Unlabeled C15:0 Co-elution

Unlabeled standard co-elutes with endogenous C15:0, preventing MS differentiation. Method revalidation is required to ensure quantification accuracy.

Over-deuteration Retention Shift

Excessive deuteration (e.g., d3, d29) may introduce chromatographic isotope effects, altering retention time and degrading quantification precision.

Under-deuteration Isotopic Cross-talk

Minimal labeling (d1) risks isotopic interference from the endogenous M+1 isotopologue, requiring complex correction algorithms.

• [1] U.S. Food and Drug Administration. Guidance for Industry: Bioanalytical Method Validation. May 2018. Section III.B. Internal Standard Selection. View Source
• [2] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Usage. 2025. Section on Structural Analogue Internal Standards. View Source
• [3] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-707. doi:10.1016/j.jpba.2006.08.009 View Source

Pentadecanoic Acid-d2 Quantitative Comparison

Mass Shift from Endogenous C15:0

Pentadecanoic acid-d2, bearing only two deuterium atoms at the C-2 position, is predicted to exhibit substantially reduced deuterium-induced isotopic fractionation during reversed-phase LC separation compared to the highly perdeuterated pentadecanoic acid-d29 (29 deuterium atoms) [1]. This class-level inference derives from the established principle that retention time differences (ΔtR) between an unlabeled analyte and its deuterated IS increase with the number of deuterium substitutions, particularly in the case of lipophilic compounds analyzed under gradient elution conditions [2]. A comparative study of deuterated (²H) versus non-deuterated (¹³C, ¹⁵N) SIL-ISs for urinary biomarkers demonstrated that deuterated IS materials exhibiting significant chromatographic resolution from their corresponding analytes failed to adequately compensate for matrix effects, resulting in negatively biased quantification [3]. Specifically, concentrations generated using a ²H₇-labeled IS were on average 59.2% lower than those generated using a ¹³C₆-labeled IS, with spike accuracy exhibiting a −38.4% negative bias for the deuterated IS due to differential ion suppression experienced during co-eluting matrix components [3]. The limited deuterium incorporation of pentadecanoic acid-d2 is expected to minimize this retention time divergence, thereby preserving co-elution and enhancing matrix effect compensation relative to the extensively deuterated d29 alternative, which carries a significantly higher risk of chromatographic separation-induced quantitative inaccuracy.

Mass Shift vs Endogenous

Class-level

Target: m/z 242 vs Unlabeled: m/z 241
+2 Da mass shift (C₁₅H₂₈D₂O₂ vs C₁₅H₃₀O₂)

Supports distinct SRM/MRM transition without chromatographic shift.

Theoretical values; verify in target matrix.

Evidence Dimension	Chromatographic retention time shift (ΔtR) and associated quantitative bias due to matrix effect compensation failure
Target Compound Data	Predicted minimal ΔtR and improved matrix effect compensation based on low deuterium count (2 atoms at C-2 position) [1]
Comparator Or Baseline	Pentadecanoic acid-d29 (29 deuterium atoms); ²H₇-labeled IS in a comparative study showing −59.2% concentration difference and −38.4% spike accuracy bias relative to ¹³C₆-labeled IS [3]
Quantified Difference	Not directly quantified for C15:0-d2 vs. C15:0-d29; inferred difference: ≥10-fold lower deuterium atom count, predicting proportionally reduced ΔtR
Conditions	Class inference from systematic comparison of ²H-labeled vs. ¹³C/¹⁵N-labeled SIL-ISs for urinary 2-methylhippuric acid (2MHA) using LC-ESI-MS/MS with reversed-phase gradient elution [3]

Why This Matters

Procurement of pentadecanoic acid-d2 rather than pentadecanoic acid-d29 may reduce the risk of matrix effect-related quantitative bias, improving data reliability in biomarker validation studies without requiring investment in more costly ¹³C-labeled alternatives.

• [1] InvivoChem. Pentadecanoic acid-d2 Product Technical Datasheet. CAS: 64118-45-2. Molecular Formula: C15H28D2O2. Deuterium substitution: 2 atoms at C-2 position. Accessed 2026. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [3] Bhandari D, Zhang L, et al. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source

C2 Deuterium Retention and Stability

Pentadecanoic acid-d2, with deuterium labeling exclusively at the alpha (C-2) position adjacent to the carboxyl group, is expected to exhibit enhanced resistance to deuterium-hydrogen back-exchange during sample preparation and storage in aqueous biological matrices compared to fatty acid internal standards labeled at more labile positions . The alpha position is characterized by the electron-withdrawing effect of the adjacent carboxyl group, which may reduce the susceptibility of the C-2 deuterium atoms to exchange with protic solvents under typical bioanalytical conditions [1]. In contrast, fatty acid internal standards labeled at terminal methyl positions or other aliphatic chain locations may experience more facile deuterium loss through keto-enol tautomerization pathways or other exchange mechanisms, potentially altering the effective isotopic enrichment and compromising quantitative accuracy over extended sample storage or processing intervals [1]. The literature documents that the stability of deuterium-labeled isotopes is highly dependent on the location of the labels, which may exchange with hydrogen atoms in biological matrices [2]. While direct comparative stability data for pentadecanoic acid-d2 versus alternative labeling patterns are not available in the public domain, the alpha-position labeling strategy represents a rational approach for minimizing exchange-related isotopic integrity loss during long-term cohort study sample archiving and multi-step extraction protocols.

Deuterium Label Stability

Class-level

Carbon-bound D: >99% retention during sample prep
O-deuterated: rapid back-exchange in aqueous buffers

Maintains mass shift integrity through the full analytical workflow.

Class-level inference for C2-bound D; validate in protocol.

Evidence Dimension	Resistance to deuterium-hydrogen back-exchange during sample preparation and storage in protic biological matrices
Target Compound Data	Deuterium at C-2 alpha position; predicted enhanced stability due to adjacent carboxyl electron-withdrawing effect
Comparator Or Baseline	Fatty acid IS labeled at terminal methyl positions or other aliphatic chain positions, documented as susceptible to deuterium exchange [1]
Quantified Difference	Not directly quantified; inferred based on established relationship between deuterium labeling position and exchange stability [2]
Conditions	Class inference from studies on deuterium labeling position effects in isotopically labeled internal standards for LC-MS applications [2]

Why This Matters

Procurement of pentadecanoic acid-d2 may provide superior long-term isotopic integrity in stored biological sample extracts compared to fatty acid IS materials labeled at more labile positions, reducing the need for repeated IS solution preparation and ensuring consistent quantitative performance across longitudinal studies.

• [1] Tokuoka SM, Kita Y, Shimizu T, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(13):e8814. doi:10.1002/rcm.8814 View Source
• [2] Owen LJ, Keevil BG. Testosterone measurement by liquid chromatography tandem mass spectrometry: the importance of internal standard choice. Ann Clin Biochem. 2013;50(Pt 5):490-495. doi:10.1177/0004563213480493 View Source

Isotopic Cross-Talk Mitigation with d2 Labeling

Pentadecanoic acid-d2 provides a +2 Da mass shift relative to the endogenous pentadecanoic acid analyte (monoisotopic mass of unlabeled C15H30O2: 242.22458 Da), offering a more optimal balance between spectral separation and analytical simplicity compared to pentadecanoic acid-d3 (+3 Da) or pentadecanoic acid-d29 (+29 Da) [1]. LC-MS bioanalytical best practice guidelines recommend that SIL-IS materials should ideally exhibit a mass difference of 4-5 Da relative to the target analyte to minimize mass spectral crosstalk and isotopic carryover interference, particularly when the analyte is present at high endogenous concentrations or when the IS is added at high concentrations [2]. While the +2 Da shift of pentadecanoic acid-d2 falls slightly below this ideal range, it is comparable to the +3 Da shift provided by pentadecanoic acid-d3 and offers the practical advantage of avoiding the excessive molecular weight increase and associated physicochemical property alterations that accompany highly deuterated IS materials such as pentadecanoic acid-d29 [3]. The +2 Da mass difference is sufficient to resolve the IS from the analyte in low-resolution mass spectrometers (e.g., single quadrupole) while maintaining nearly identical chromatographic and ionization behavior [2].

Isotopic Interference Avoidance

Class-level

d2 IS: negligible endogenous M+2 cross-talk
d1 IS: ~16.5% M+1 interference from analyte isotopologue

Minimizes isotopic interference without correction algorithms.

Based on natural ¹³C abundance; confirm with instrument.

Evidence Dimension	Mass difference (Δm/z) between unlabeled analyte and deuterated internal standard
Target Compound Data	+2 Da (C15H28D2O2, exact mass 244.237 Da) vs. unlabeled C15H30O2 (exact mass 242.22458 Da) [1]
Comparator Or Baseline	Pentadecanoic acid-d3: +3 Da; pentadecanoic acid-d29: +29 Da; recommended optimal range: +4 to +5 Da [2]
Quantified Difference	Δm/z = +2 Da for d2; +3 Da for d3; +29 Da for d29
Conditions	Low-resolution MS configuration (e.g., single quadrupole or triple quadrupole operated at unit resolution) [2]

Why This Matters

The +2 Da mass shift enables reliable analytical discrimination between analyte and IS signals in routine LC-MS workflows without requiring high-resolution MS instrumentation, while avoiding the excessive molecular weight increase and potential physicochemical deviations associated with highly deuterated IS alternatives.

• [1] InvivoChem. Pentadecanoic acid-d2 Product Technical Datasheet. CAS: 64118-45-2. Exact Mass: 244.237 Da. Pentadecanoic acid (unlabeled) Exact Mass: 242.22458 Da. Accessed 2026. View Source
• [2] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Usage. 2025. Section on Mass Difference Recommendations for SIL-IS. View Source
• [3] Cayman Chemical. Pentadecanoic Acid-d29 Product Technical Datasheet. Item No. 28081. Molecular Weight: 271.6 Da. CAS: 130348-95-7. Accessed 2026. View Source

Reduced Matrix Effect Susceptibility and Ion Suppression Variability Relative to Highly Deuterated C15:0-d29 IS in Complex Lipid Extracts

Pentadecanoic acid-d2, by virtue of its minimal structural perturbation (only two deuterium atoms at the alpha position), is expected to undergo ion suppression or enhancement in electrospray ionization (ESI) sources in a manner that more closely parallels that of the endogenous C15:0 analyte compared to the highly deuterated pentadecanoic acid-d29 [1]. The literature demonstrates that the MS response behavior of a target compound and its stable isotope-labeled material can be complicated in contaminant matrices, with ion suppression by matrix contaminants being dependent on the concentration of the target compound and the degree of isotopic substitution [1]. Specifically, studies of fatty acid metabolites using ESI-MS found that highly substituted deuterium-labeled internal standards exhibited differential ionization behavior relative to their unlabeled counterparts, raising concerns about the universal applicability of such IS materials for accurate quantification [1]. The results underscore the importance of careful IS selection for targeted quantitative analysis in complex biological samples, as deuterated IS materials that exhibit divergent matrix effect profiles can introduce systematic quantitative errors [2]. While direct comparative data for pentadecanoic acid-d2 versus pentadecanoic acid-d29 in a C15:0-specific assay are not available, the class-level evidence from fatty acid metabolite analysis supports the inference that lower degrees of deuterium substitution correlate with improved matrix effect compensation [1].

Evidence Dimension	Similarity of ESI ion suppression/enhancement profiles between analyte and deuterated IS in complex biological matrices
Target Compound Data	Pentadecanoic acid-d2 (2 deuterium atoms at alpha position); predicted to exhibit ionization behavior highly similar to unlabeled C15:0 [1]
Comparator Or Baseline	Pentadecanoic acid-d29 (29 deuterium atoms); documented differential ionization behavior for highly deuterated fatty acid IS in ESI-MS [1]
Quantified Difference	Not directly quantified; inferred from class-level evidence that highly substituted deuterium-labeled IS materials exhibit complex MS response behavior divergent from unlabeled analyte [1]
Conditions	Electrospray ionization mass spectrometry (ESI-MS) of fatty acid metabolites in biological matrices; LC-ESI-MS/MS of complex samples [REFS-1, REFS-2]

Why This Matters

Selection of pentadecanoic acid-d2 rather than the extensively deuterated d29 form may yield more accurate and reproducible C15:0 quantification in lipid-rich matrices such as plasma, serum, or dairy product extracts, where matrix effects are a primary source of analytical error.

• [1] Tokuoka SM, Kita Y, Shimizu T, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(13):e8814. doi:10.1002/rcm.8814 View Source
• [2] Bhandari D, Zhang L, et al. Mitigating Matrix Effects in LC-ESI-MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source

Pentadecanoic Acid-d2 Application Scenarios

Dairy Fat Biomarker Quantification in Serum

Pentadecanoic acid-d2 is optimally deployed as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS assays designed to quantify circulating C15:0 concentrations in human plasma or serum for epidemiological studies of dairy fat consumption and cardiometabolic disease risk [1]. The compound's minimal deuterium substitution (+2 Da mass shift, two deuterium atoms at the alpha position) is predicted to ensure near-identical chromatographic co-elution and ionization behavior with the endogenous C15:0 analyte, thereby providing robust correction for matrix effects encountered in lipid-rich plasma extracts [2]. In contrast, structural analog IS materials such as heptadecanoic acid (C17:0) exhibit differential extraction recovery and ionization efficiency, introducing quantitative bias that may confound epidemiological associations between C15:0 levels and health outcomes [3]. The use of pentadecanoic acid-d2 enables adherence to FDA bioanalytical method validation guidance, which stipulates that SIL-IS materials should be employed for definitive quantification in regulated bioanalysis [4].

Food Matrix C15:0 Quantification

In industrial quality control laboratories tasked with verifying the fatty acid composition of dairy products for nutritional labeling or authenticity verification, pentadecanoic acid-d2 serves as an essential SIL-IS for accurate C15:0 quantification by GC-MS or LC-MS [1]. Dairy products, particularly milk fat from ruminants, contain measurable quantities of C15:0 that can serve as a marker of milk fat content and potential adulteration with non-dairy fats [2]. The +2 Da mass shift provided by pentadecanoic acid-d2 is sufficient to resolve the IS from the endogenous analyte in standard single quadrupole GC-MS systems commonly employed in food testing laboratories, while the compound's high purity and defined isotopic enrichment ensure reproducible quantitative performance across multiple batches and operators [3]. Procurement of this specific deuterated form, rather than unlabeled standards or non-isotopic surrogates, is a prerequisite for implementing isotope dilution mass spectrometry (IDMS) protocols that meet ISO/IEC 17025 accreditation requirements for food testing laboratories [4].

Fatty Acid Metabolism in Preclinical Drug Studies

Beyond its role as an internal standard, pentadecanoic acid-d2 can be employed as a metabolic tracer to investigate the oxidation, elongation, and desaturation pathways of odd-chain fatty acids in cellular and in vivo model systems [1]. The site-specific deuteration at the C-2 alpha position enables tracking of beta-oxidation initiation and subsequent metabolic transformations using mass spectrometry-based detection of deuterium retention in downstream metabolites [2]. The minimal structural perturbation associated with only two deuterium atoms reduces the likelihood of significant kinetic isotope effects that could alter the rates of enzymatic reactions compared to unlabeled C15:0, thereby preserving physiological relevance of the traced pathways [3]. This application is particularly valuable in research investigating the metabolism of odd-chain fatty acids derived from dietary sources or synthesized by gut microbiota, as well as in studies examining the metabolic fate of C15:0 in the context of its emerging roles in metabolic health [1].

Calibration of Lipidomic Profiling Platforms for Comprehensive Fatty Acid Analysis Including C15:0

In untargeted and targeted lipidomic profiling workflows that employ LC-HR-MS/MS for comprehensive fatty acid analysis, pentadecanoic acid-d2 serves as a class-specific SIL-IS for normalizing the quantitative response of odd-chain saturated fatty acids, with particular relevance to C15:0 [1]. Guidelines for selection of internal standard-based normalization strategies in untargeted lipidomic profiling emphasize the importance of using stable isotope-labeled standards that represent the specific lipid classes and fatty acid chain lengths under investigation to achieve effective reduction of variation in quality control (QC) samples [1]. The procurement of pentadecanoic acid-d2, rather than relying solely on even-chain fatty acid IS materials or a generic IS mixture, enables more accurate post-acquisition normalization of C15:0 signals, which is critical for studies correlating lipidomic profiles with dietary intake patterns or disease states [2]. The compound's predicted favorable matrix effect compensation characteristics relative to highly deuterated alternatives support its integration into multi-analyte LC-MS panels designed for high-throughput clinical metabolomics and nutritional biomarker discovery [3].

Application

Selection Property

Validation Focus

Dairy fat intake biomarker studies

Stable isotope-dilution LC-MS/MS internal standard

Matrix-effect and extraction recovery correction in serum/plasma

Food authenticity and composition studies

FAME derivatization compatible deuterated ISTD

Reproducibility across dairy and food matrices (GC-MS/LC-MS)

Preclinical lipid metabolism research

Minimal deuterium retention shift with C15:0

Bioanalytical method validation for lipidomic profiling

• [1] Albani V, Celis-Morales C, Marsaux CF, et al. Exploring the association of dairy product intake with the fatty acids C15:0 and C17:0 measured from dried blood spots in a multipopulation cohort: Findings from the Food4Me study. Mol Nutr Food Res. 2016;60(4):834-845. doi:10.1002/mnfr.201500775 View Source
• [2] Tokuoka SM, Kita Y, Shimizu T, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(13):e8814. doi:10.1002/rcm.8814 View Source
• [3] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Usage. 2025. Section on Structural Analogue Internal Standards and SIL-IS Selection. View Source
• [4] U.S. Food and Drug Administration. Guidance for Industry: Bioanalytical Method Validation. May 2018. Section III.B. Internal Standard Selection. View Source